Cas no 100991-94-4 (L-Asparagine,N-[2-(acetylamino)-2-deoxy-D-galactopyranosyl]-)

• Product Name: L-Asparagine,N-[2-(acetylamino)-2-deoxy-D-galactopyranosyl]-
• CAS No: 100991-94-4
• MF: C₁₂H₂₁N₃O₈
• MW: 335.310443639755
• CID: 195259
• PubChem ID: 127764
• Update Time: 2025-04-19

L-Asparagine,N-[2-(acetylamino)-2-deoxy-D-galactopyranosyl]- Chemical and Physical Properties

Names and Identifiers

• L-Asparagine,N-[2-(acetylamino)-2-deoxy-D-galactopyranosyl]-
• asparaginyl-N-acetylgalactosamine
• 2-(acetylamino)-N-L-beta-aspartyl-2-deoxy-D-galactopyranosylamine
• Asn-agam
• 100991-94-4
• (2S)-4-[[(3R,4R,5R,6R)-3-acetamido-4,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]amino]-2-amino-4-oxobutanoic acid

• Inchi： 1S/C12H21N3O8/c1-4(17)14-8-10(20)9(19)6(3-16)23-11(8)15-7(18)2-5(13)12(21)22/h5-6,8-11,16,19-20H,2-3,13H2,1H3,(H,14,17)(H,15,18)(H,21,22)/t5-,6+,8+,9-,10+,11?/m0/s1
• InChI Key： YTTRPBWEMMPYSW-XCEDPZKTSA-N
• SMILES： O1[C@H](CO)[C@@H]([C@@H]([C@H](C1NC(C[C@@H](C(=O)O)N)=O)NC(C)=O)O)O

Computed Properties

• Exact Mass: 335.132865g/mol
• Monoisotopic Mass: 335.132865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 10
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 335.31g/mol
• XLogP3: -5.6
• Topological Polar Surface Area: 213Ų